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Compound of Interest

Compound Name: NCT-504

Cat. No.: B15600999 Get Quote

For researchers, scientists, and drug development professionals working with the selective

allosteric PIP4Kγ inhibitor, NCT-504, this guide provides immediate, essential safety, and

logistical information. Adherence to these protocols is critical for ensuring laboratory safety and

the integrity of your experimental outcomes.

Chemical Identifier:

CAS Number: 1222765-97-0[1][2][3][4]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory when handling NCT-504, a potent, biologically

active small molecule. It should be treated as potentially hazardous. The following table

summarizes the recommended PPE for various laboratory activities.
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Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

- Respirator: NIOSH-approved N95 or higher-

rated respirator. - Gloves: Two pairs of nitrile

gloves (double-gloving). - Eye Protection:

Chemical splash goggles. - Lab Coat:

Dedicated, disposable, or non-absorbent lab

coat. - Ventilation: Certified chemical fume hood

or powder containment hood.

Solution Preparation and Handling

- Gloves: Two pairs of nitrile gloves. - Eye

Protection: Chemical splash goggles or face

shield. - Lab Coat: Standard laboratory coat. -

Ventilation: Chemical fume hood.

Cell Culture and In-Vitro Experiments

- Gloves: Nitrile gloves. - Eye Protection: Safety

glasses with side shields. - Lab Coat: Standard

laboratory coat. - Ventilation: Biological safety

cabinet (BSC).

Waste Disposal

- Gloves: Two pairs of nitrile gloves. - Eye

Protection: Chemical splash goggles. - Lab

Coat: Standard laboratory coat.

Operational Plan: From Receipt to Disposal
Receiving and Storage:

Inspect: Upon receipt, visually inspect the package for any signs of damage or leakage.

Log: Document the receipt, quantity, and storage location in the laboratory's chemical

inventory.

Store:

Powder: Store at -20°C for up to 3 years.[1]
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In Solvent: Store stock solutions at -80°C for up to 6 months, or at -20°C for up to 1 month.

[1]

Ensure the container is tightly sealed and clearly labeled in a cool, dry, and well-ventilated

area.

Handling and Experimental Use:

Designated Area: Conduct all work with NCT-504 in a designated and clearly marked area.

Fume Hood: Perform all manipulations of the solid compound and concentrated solutions in

a certified chemical fume hood.

Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If not

possible, thoroughly decontaminate equipment after use.

Hand Washing: Wash hands thoroughly with soap and water after handling the compound,

even if gloves were worn.

Disposal Plan
Proper disposal of NCT-504 and all contaminated materials is crucial to prevent environmental

contamination and accidental exposure.

Solid Waste: Collect all disposable items that have come into contact with NCT-504 (e.g.,

pipette tips, tubes, gloves) in a dedicated, sealed, and clearly labeled hazardous waste

container.

Liquid Waste: Collect unused solutions and contaminated media in a labeled, leak-proof

hazardous waste container. Do not pour down the drain.

Decontamination: Decontaminate all non-disposable equipment thoroughly after use.

Experimental Protocols
Preparation of Stock Solutions:

For a 10 mM stock solution of NCT-504 (Molecular Weight: 404.49 g/mol )[1][2]:
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Weigh out 4.045 mg of NCT-504 powder in a chemical fume hood.

Add 1 mL of DMSO to the powder.

Use an ultrasonic bath to ensure the compound is fully dissolved. Note that hygroscopic

DMSO can impact solubility; use newly opened DMSO for best results.[1]

In-Vitro Cell-Based Assay for Autophagy Induction:

This protocol is based on studies demonstrating NCT-504's ability to induce autophagy.[1]

Cell Seeding: Plate HEK293T cells in a suitable culture vessel and allow them to adhere

overnight.

Treatment:

Prepare working solutions of NCT-504 in cell culture media at final concentrations of 5 µM

and 10 µM.

Remove the existing media from the cells and replace it with the media containing NCT-
504 or a vehicle control (e.g., DMSO).

Incubation: Incubate the cells for 2 to 6 hours.

Analysis: Assess the induction of autophagy by methods such as Western blot analysis for

LC3-II conversion or fluorescence microscopy of GFP-LC3 puncta formation. NCT-504 has

been shown to induce autophagosome formation.[1]

Signaling Pathway and Mechanism of Action
NCT-504 is a selective, allosteric inhibitor of Phosphatidylinositol-5-Phosphate 4-Kinase, type II

gamma (PIP4Kγ).[1][2] Inhibition of PIP4Kγ by NCT-504 has been shown to increase

autophagic flux, which is a potential therapeutic mechanism for neurodegenerative disorders

like Huntington's disease.[1] The inhibition of PIP4Kγ leads to an elevation in the levels of the

phosphoinositides PI(3,5)P2, PI3P, and PI5P.[1] This alteration in lipid signaling is linked to the

induction of autophagy.
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Caption: Mechanism of action of NCT-504.
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The diagram above illustrates how NCT-504 inhibits PIP4Kγ, leading to an increase in specific

phosphoinositides that subsequently induce autophagy. This process can lead to the

degradation of protein aggregates, such as mutant huntingtin, which is relevant in the context

of neurodegenerative diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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